2-Phenylethyl 2,7,7-trimethyl-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

Specification

• Molecular Formula: C25H27NO3S
• Molecular Weight: 421.6 g/mol
• IUPAC Name: 2-phenylethyl 2,7,7-trimethyl-5-oxo-4-thiophen-2-yl-1,4,6,8-tetrahydroquinoline-3-carboxylate
• Standard InChI: InChI=1S/C25H27NO3S/c1-16-21(24(28)29-12-11-17-8-5-4-6-9-17)23(20-10-7-13-30-20)22-18(26-16)14-25(2,3)15-19(22)27/h4-10,13,23,26H,11-12,14-15H2,1-3H3
• Standard InChI Key: YPUNKDAXMIVCFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC=CS3)C(=O)OCCC4=CC=CC=C4

Introduction

2-Phenylethyl 2,7,7-trimethyl-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic compound belonging to the hexahydroquinoline class. It features a unique structure with a hexahydroquinoline core fused to a thiophene moiety, along with a phenylethyl group and various functional groups such as a carboxylate and a ketone. This compound is of interest due to its potential pharmacological properties, which are attributed to its diverse functional groups and structural complexity.

Synthesis

The synthesis of 2-Phenylethyl 2,7,7-trimethyl-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate typically involves the Hantzsch dihydropyridine synthesis, a multicomponent reaction that includes the condensation of an aldehyde with a β-keto ester and an amine. Recent advancements in synthetic techniques have introduced microwave irradiation and ultrasound as effective methods to enhance reaction efficiency, reducing reaction times and improving yields compared to traditional heating methods.

Biological Activities and Potential Applications

Hexahydroquinoline derivatives are known for their diverse pharmacological properties, including potential biological activities such as interacting with enzymes or receptors involved in critical cellular pathways. The presence of functional groups like carboxylates and thiophenes contributes to its unique chemical behavior and potential applications in medicinal chemistry.

Structural Features and Crystallographic Studies

Crystallographic studies using X-ray diffraction provide insights into the bond lengths and angles within the molecule, offering a detailed understanding of its molecular structure. The compound features multiple stereocenters, which enhance its potential for diverse applications in medicinal chemistry and materials science.

Research Findings and Future Directions

Research on compounds with similar structures suggests that they exhibit significant biological activities, including anticancer properties. Further studies are needed to fully explore the potential applications of 2-Phenylethyl 2,7,7-trimethyl-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate, particularly in understanding its mechanism of action and potential therapeutic uses.

Comparison with Related Compounds

Compound Name	Molecular Formula	Key Features
2-Phenylethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	C32H35NO3	Similar hexahydroquinoline core but with a phenyl group instead of thiophene
2-Phenylethyl 4-(2-chlorophenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	C25H28ClNO3	Contains a chlorophenyl group, contributing to different biological activities

These compounds share structural similarities but differ in their substituents, which can significantly influence their biological activities and applications.